Cas no 117591-81-8 (Coronarin E)

• Product Name: Coronarin E
• CAS No: 117591-81-8
• Molecular Formula: C₂₀H₂₈O
• Molecular Weight: 284.43572
• CID: 225674
• PubChem ID: 9971144

Coronarin E Properties

Names and Identifiers

• Coronarin E
• Furan,3-[(1E)-2-[(1S,4aS,8aS)-decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl]ethenyl]-
• (+)-Coronarin E
• Furan,3-[2-(decahydro-5,5,8a-trimethyl-2-methylene-1-naphthalenyl)ethenyl]-, [1S-[1a(E),4ab,8aa]]-
• [ "15", "16-Epoxy-8(17)", "11", "13(16)", "14-labdatetraene" ]
• Coranorin E
• CHEMBL109252
• F92924
• 3-(Ethoxy(ethyl)amino)propan-1-ol
• AKOS032948621
• FS-10193
• 117591-81-8
• 3-[(E)-2-[(1S,4aS,8aS)-5,5,8a-trimethyl-2-methylidene-3,4,4a,6,7,8-hexahydro-1H-naphthalen-1-yl]ethenyl]furan
• CS-0023969
• HY-N3633
• 15
• DA-52060

• MDL： MFCD00010555
• InChIKey： IZEKFCXSFNUWAM-UHFFFAOYSA-N
• Inchi： InChI=1S/C24H40N8O4/c33-15-11-31(12-16-34)23-26-20-19(21(27-23)29-7-3-1-4-8-29)25-24(32(13-17-35)14-18-36)28-22(20)30-9-5-2-6-10-30/h33-36H,1-18H2
• SMILES： C=C1[C@H](/C=C/C2=COC=C2)[C@@]3(C)CCCC(C)(C)[C@]3([H])CC1

Computed Properties

• Exact Mass: 284.214015512g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 284.214015512g/mol
• Heavy Atom Count: 21
• Complexity: 433
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.2
• Topological Polar Surface Area: 13.1Ų

Experimental Properties

• Boiling Point: 806.5±75.0 °C at 760 mmHg
• Vapor Pressure: 0.0±3.0 mmHg at 25°C
• Flash Point: 441.5±37.1 °C
• Color/Form: Powder
• Density: 1.4±0.1 g/cm3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Dialkylarylamines